Cas no 1025448-57-0 (6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid)

• Product Name: 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid
• CAS No: 1025448-57-0
• MF: C₁₂H₁₂FNO₃S
• MW: 269.29198551178
• MDL: MFCD08729265
• CID: 5012882
• PubChem ID: 16227702
• Update Time: 2025-06-07

6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorobenzyl)-5-oxothiomorpholine-3-carboxylic acid
• Z234855766
• 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid

• MDL： MFCD08729265
• Inchi： 1S/C12H12FNO3S/c13-8-3-1-7(2-4-8)5-10-11(15)14-9(6-18-10)12(16)17/h1-4,9-10H,5-6H2,(H,14,15)(H,16,17)
• InChI Key： SOHWICNUESEUAR-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC(C1CC1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 1.7
• Topological Polar Surface Area: 91.7

6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid Security Information

• Storage Condition：(BD605834)

Additional information on 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid

Introduction to 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid (CAS No. 1025448-57-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid, identified by the chemical identifier CAS No. 1025448-57-0, represents a structurally intriguing compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated aromatic moiety and morpholine scaffold, exhibits a promising potential for diverse pharmacological applications. The presence of a fluorine atom at the para position of the phenyl ring introduces favorable electronic and steric properties, which can modulate the bioactivity and metabolic stability of the molecule. Such features make it an attractive scaffold for designing novel therapeutic agents.

The morpholine core is a well-established pharmacophore in drug discovery, known for its ability to enhance solubility, bioavailability, and binding affinity to biological targets. The incorporation of an oxo group at the 5-position and a thiomorpholine ring further diversifies its structural framework, enabling tailored interactions with biological systems. This compound’s structural complexity suggests a multifaceted role in drug design, particularly in targeting complex biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid and its biological targets. Studies have demonstrated that the fluorine-substituted phenyl ring can engage in specific hydrogen bonding and π-stacking interactions with amino acid residues in protein binding pockets. This has been particularly relevant in the development of kinase inhibitors, where fluorine atoms are known to improve binding affinity and selectivity. The morpholine scaffold, on the other hand, can interact with polar residues, contributing to the compound’s overall binding affinity.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex derivatives with enhanced pharmacological properties. Researchers have leveraged its structural motifs to develop novel analogs with improved efficacy and reduced toxicity. For instance, modifications at the carboxylic acid moiety have been explored to enhance solubility and metabolic stability, while alterations at the fluorophenyl group have aimed at improving target specificity. These efforts align with current trends in medicinal chemistry toward designing molecules with optimized pharmacokinetic profiles.

The role of fluorinated compounds in modern drug discovery cannot be overstated. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacological properties, including bioavailability, metabolic stability, and binding affinity. In the case of 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid, the fluoro substituent plays a crucial role in modulating these properties. Preclinical studies have suggested that fluorinated derivatives of morpholine exhibit promising activity against various therapeutic targets. For example, fluorinated morpholine-based kinase inhibitors have shown efficacy in preclinical models of cancer by inhibiting aberrant signaling pathways.

The thiomorpholine ring adds another layer of complexity to this compound’s structure, offering opportunities for further functionalization. Thiomorpholine derivatives are known for their ability to enhance oral bioavailability and reduce systemic toxicity, making them valuable candidates for drug development. By integrating this motif into a fluorinated phenyl-morpholine framework, researchers aim to create molecules that combine the best attributes of both structural features—enhanced binding affinity due to fluorine substitution and improved pharmacokinetics due to thiomorpholine incorporation.

Emerging research also highlights the potential of this compound as a tool for studying enzyme mechanisms and developing novel enzyme inhibitors. The unique structural features of 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid make it an ideal candidate for probing interactions between enzymes and small molecules. High-throughput screening (HTS) campaigns have identified derivatives of this compound that exhibit inhibitory activity against various enzymes implicated in human diseases. These findings underscore the importance of structurally diverse scaffolds in discovering new therapeutic agents.

The synthesis of 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during synthetic planning to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques have not only improved access to this compound but also provided insights into its reactivity patterns, which can be exploited for further derivatization.

In conclusion, 6-[(4-fluorophenyl)methyl]-5-oxothiomorpholine-3-carboxylic acid (CAS No. 1025448-57-0) is a structurally sophisticated compound with significant potential in chemical biology and medicinal chemistry. Its unique combination of a fluorinated phenyl ring, a morpholine scaffold, and an oxo-thiomorpholine moiety makes it an attractive candidate for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance as both a lead molecule and a valuable tool in drug discovery efforts.